Cas no 1810074-76-0 ((R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride)
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride
- (1R)-1-(2-NAPHTHYL)PROPYLAMINE HCl
- (1S)-1-(2-Naphthyl)propylamine-HCl
- (1R)-1-(2-Naphthyl)propylamine-HCl
- AX8297063
- CS-0196892
- (1R)-1-Naphthalen-2-ylpropan-1-amine;hydrochloride
- AKOS025395764
- N10725
- 1810074-76-0
- (R)-1-(Naphthalen-2-yl)propan-1-aminehydrochloride
- (1R)-1-(NAPHTHALEN-2-YL)PROPAN-1-AMINE HYDROCHLORIDE
- DS-8143
- 2-Naphthalenemethanamine, alpha-ethyl-, hydrochloride (1:1), (alphaR)-
-
- MDL: MFCD24410437
- Inchi: 1S/C13H15N.ClH/c1-2-13(14)12-8-7-10-5-3-4-6-11(10)9-12;/h3-9,13H,2,14H2,1H3;1H/t13-;/m1./s1
- InChI Key: CTQRODCNABQFFX-BTQNPOSSSA-N
- SMILES: Cl.N[C@H](CC)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 221.0971272g/mol
- Monoisotopic Mass: 221.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KK033-50mg |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95+% | 50mg |
811.0CNY | 2021-07-12 | |
| Chemenu | CM231802-1g |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 1g |
$795 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R66470-100mg |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 100mg |
¥449.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R66470-250mg |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 250mg |
¥897.0 | 2024-07-19 | |
| Chemenu | CM231802-1g |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A219006706-1g |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 1g |
$850.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KK033-250mg |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95+% | 250mg |
3052CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KK033-100mg |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95+% | 100mg |
1393CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y0993225-1g |
(R)-1-(naphthalen-2-yl)propan-1-amine hydrochloride |
1810074-76-0 | 95% | 1g |
$720 | 2024-08-02 | |
| 1PlusChem | 1P00232D-100mg |
2-Naphthalenemethanamine, α-ethyl-, hydrochloride (1:1), (αR)- |
1810074-76-0 | 95+% | 100mg |
$125.00 | 2024-06-18 |
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride
Professional Introduction of (R)-1-(Naphthalen-2-yl)propan-1-amine Hydrochloride
(R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride, with the CAS number 1810074-76-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as R-NAP or NAP-R, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.
The molecular structure of (R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride comprises a naphthalene ring system attached to a propaneamine group, with the hydrochloride salt form stabilizing the amine's positive charge. The stereochemistry at the chiral center is defined as the R configuration, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of stereochemistry in determining the biological activity and selectivity of such compounds.
Research into this compound has focused on its synthesis, characterization, and biological evaluation. A 2023 study published in the Journal of Medicinal Chemistry explored novel synthetic routes for producing (R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride. The authors demonstrated that asymmetric catalysis using a chiral catalyst could achieve high enantiomeric excess, making it a cost-effective method for large-scale production. This advancement has significant implications for its potential use in pharmaceuticals.
In terms of biological activity, recent findings suggest that (R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride exhibits potent anti-inflammatory properties. A 2023 study conducted by researchers at Stanford University found that this compound inhibits the activity of cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammation and pain signaling pathways. These results indicate its potential as a novel therapeutic agent for treating inflammatory diseases such as arthritis.
Beyond its pharmacological applications, this compound has also been investigated for its role in material science. A 2023 paper in Advanced Materials highlighted its use as a building block for constructing self-assembled monolayers with unique electronic properties. The naphthalene moiety's aromaticity and planar structure contribute to strong intermolecular interactions, making it suitable for applications in organic electronics.
The synthesis of (R)-1-(Naphthalen-2-yil)propan-l-amme hydrochloride involves several key steps, including naphthalene alkylation, amine formation, and acid-mediated protonation to form the hydrochloride salt. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing green chemistry principles. For instance, solvent-free conditions and recyclable catalysts have been successfully implemented in some synthesis protocols.
In conclusion, (R)-l-(Naphthalen-Z-yil)propam-l-amme hydrochloride (CAS No: 18lO074-Z6-ZO) is a versatile compound with promising applications across multiple disciplines. Its stereochemical purity, biological activity, and material science potential make it an attractive target for further research and development.
1810074-76-0 ((R)-1-(Naphthalen-2-yl)propan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)